Cas no 2137707-30-1 (N-(5-iodo-1-methyl-1H-pyrazol-4-yl)-2,2-dimethylpropanamide)

• Product Name: N-(5-iodo-1-methyl-1H-pyrazol-4-yl)-2,2-dimethylpropanamide
• CAS No: 2137707-30-1
• MF: C₉H₁₄IN₃O
• MW: 307.131433963776
• CID: 6294405
• PubChem ID: 165458558
• Update Time: 2025-05-20

N-(5-iodo-1-methyl-1H-pyrazol-4-yl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-iodo-1-methyl-1H-pyrazol-4-yl)-2,2-dimethylpropanamide
• EN300-737560
• 2137707-30-1

• Inchi： 1S/C9H14IN3O/c1-9(2,3)8(14)12-6-5-11-13(4)7(6)10/h5H,1-4H3,(H,12,14)
• InChI Key： LOEOEYKUXIMURQ-UHFFFAOYSA-N
• SMILES： IC1=C(C=NN1C)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 307.01816g/mol
• Monoisotopic Mass: 307.01816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.9Ų

Additional information on N-(5-iodo-1-methyl-1H-pyrazol-4-yl)-2,2-dimethylpropanamide

N-(5-Iodo-1-methyl-1H-pyrazol-4-yl)-2,2-dimethylpropanamide (CAS No. 2137707-30-1)

N-(5-Iodo-1-methyl-1H-pyrazol-4-yl)-2,2-dimethylpropanamide, also known by its CAS registry number CAS 2137707-30-1, is a synthetic organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound features a pyrazole ring substituted with an iodo group at position 5 and a methyl group at position 1, along with an amide group attached to position 4. The amide group is further connected to a 2,2-dimethylpropane moiety, which adds to the compound's stability and lipophilicity.

Recent advancements in chemical synthesis have enabled the efficient preparation of this compound through various routes. One notable method involves the nucleophilic substitution of an appropriate iodo-pyrazole derivative with an amide precursor. This approach has been optimized to achieve high yields and excellent purity, making it suitable for large-scale production. The use of microwave-assisted synthesis has also been explored, significantly reducing reaction times while maintaining product quality.

The biological evaluation of N-(5-Iodo-1-methyl-1H-pyrazol-4-yl)-2,2-dimethylpropanamide has revealed promising results in several areas. In vitro studies have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, this compound has shown selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. These findings have prompted further investigation into its mechanism of action and its potential role in targeted cancer therapy.

One of the most exciting developments related to this compound is its application in drug delivery systems. Researchers have successfully incorporated it into lipid nanoparticles (LNPs), enhancing its bioavailability and reducing systemic toxicity. This innovation has opened new avenues for its use in treating chronic diseases such as cancer and autoimmune disorders.

In terms of pharmacokinetics, studies have shown that CAS 2137707-30-based compounds exhibit favorable absorption profiles when administered orally or via parenteral routes. Their ability to penetrate cellular membranes efficiently contributes to their efficacy in treating intracellular pathogens. Furthermore, preliminary toxicological studies indicate that this compound has a low toxicity profile at therapeutic doses, making it a safe candidate for clinical trials.

The structural versatility of N-(5-Iodo... allows for further modifications to enhance its therapeutic potential. For instance, substituting the iodo group with other halogens or electron-withdrawing groups could modulate its pharmacokinetic properties and improve its binding affinity to target proteins. Such modifications are currently being explored in academic and industrial settings.

In conclusion, N-(5-Iodo... represents a significant advancement in the field of pyrazole-based drug discovery. Its unique chemical structure, coupled with promising biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for future therapeutic applications. As research continues to uncover new insights into its mechanisms and potential uses, this compound is expected to play a pivotal role in addressing unmet medical needs.